Cas no 461430-01-3 (5-(difluoromethyl)-4H-1,2,4-triazol-3-amine)

• Product Name: 5-(difluoromethyl)-4H-1,2,4-triazol-3-amine
• CAS No: 461430-01-3
• MF: C₃H₄F₂N₄
• MW: 134.087466239929
• MDL: MFCD03247150
• CID: 853608
• Update Time: 2023-11-22

5-(difluoromethyl)-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine,5-(difluoromethyl)-(9CI)
• 3-(Difluoromethyl)-1H-1,2,4-triazol-5-amine
• Z2255082038
• 5-(DIFLUOROMETHYL)-4H-1,2,4-TRIAZOL-3-AMINE
• 5-(difluoromethyl)-4H-1,2,4-triazol-3-amine

• MDL： MFCD03247150
• Inchi： 1S/C3H4F2N4/c4-1(5)2-7-3(6)9-8-2/h1H,(H3,6,7,8,9)
• InChI Key： AEQYPFRFKQHBER-UHFFFAOYSA-N
• SMILES： FC(C1=NC(N)=NN1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.8
• Topological Polar Surface Area: 67.6

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 322.5±52.0 °C at 760 mmHg
• Flash Point: 148.8±30.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-(difluoromethyl)-4H-1,2,4-triazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)